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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

Cat. No.: B14743938 Get Quote

Cyclopentyl Phenylacetate: A Comprehensive
Physicochemical Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Cyclopentyl Phenylacetate. The information is presented to support research, development,

and quality control activities involving this compound. All quantitative data is summarized for

clarity, and detailed experimental protocols are provided for the determination of key properties.

Core Physicochemical Data
Cyclopentyl phenylacetate is an ester with the molecular formula C₁₃H₁₆O₂.[1] It presents as

a liquid at room temperature. A comprehensive summary of its key physicochemical properties

is provided in the table below.
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Property Value Unit Reference

Molecular Formula C₁₃H₁₆O₂ - [1]

Molecular Weight 204.26 g/mol [1][2]

Boiling Point 295 °C at 760 mmHg [1]

Density 1.07 g/cm³ [1]

Refractive Index 1.531 - [1]

Flash Point 124.7 °C [1]

Vapor Pressure 0.00157 mmHg at 25°C [1]

Experimental Protocols
The following sections detail the standard methodologies for the determination of the principal

physicochemical properties of liquid organic compounds such as Cyclopentyl Phenylacetate.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination on a small scale is the capillary

method using a Thiele tube or a similar heating block.

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or silicone oil
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Procedure:

A small amount of Cyclopentyl Phenylacetate is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

This assembly is then clamped within the Thiele tube, which is partially filled with a high-

boiling point liquid like paraffin oil.

The Thiele tube is heated gently and slowly at the side arm to ensure uniform heat

distribution via convection currents.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal

to the atmospheric pressure.

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid like Cyclopentyl
Phenylacetate, this can be accurately determined using a pycnometer or by direct mass and

volume measurements.

Apparatus:

Pycnometer (a specific gravity bottle) or a graduated cylinder and a balance

Analytical balance
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Water bath for temperature control

Procedure (using a pycnometer):

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

an analytical balance.

The pycnometer is then filled with distilled water of a known temperature and weighed again

to determine the mass of the water. This allows for the calibration of the pycnometer's

volume.

The pycnometer is emptied, dried, and then filled with Cyclopentyl Phenylacetate.

The filled pycnometer is placed in a constant temperature water bath to ensure the liquid

reaches thermal equilibrium.

The pycnometer is then weighed to determine the mass of the Cyclopentyl Phenylacetate.

The density is calculated by dividing the mass of the Cyclopentyl Phenylacetate by the

volume of the pycnometer (determined from the mass of the water and its known density at

that temperature).

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and is often used to identify and

assess the purity of liquid samples. The Abbe refractometer is a standard instrument for this

measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., acetone or ethanol)
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Lens paper

Procedure:

The Abbe refractometer is calibrated using a standard liquid with a known refractive index,

often distilled water.

The prism surfaces of the refractometer are cleaned with a suitable solvent and dried with

lens paper.

A few drops of Cyclopentyl Phenylacetate are placed on the surface of the measuring

prism using a clean dropper.

The prisms are closed and locked.

The light source is adjusted to illuminate the prisms.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark fields is sharp and centered in the crosshairs.

If color fringes are observed, the compensator is adjusted to eliminate them.

The refractive index value is read directly from the instrument's scale. The temperature at

which the measurement is taken should also be recorded, as the refractive index is

temperature-dependent.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

organic compounds.

a. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation capabilities of gas chromatography with the detection power

of mass spectrometry to identify and quantify individual components of a mixture.

Sample Preparation:
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A dilute solution of Cyclopentyl Phenylacetate is prepared in a volatile organic solvent

(e.g., dichloromethane or hexane). A typical concentration is around 10-100 µg/mL.

The solution should be free of any particulate matter. If necessary, it should be filtered or

centrifuged.

The prepared sample is transferred to a GC autosampler vial.

Instrumentation and Analysis:

A small volume of the sample (typically 1 µL) is injected into the GC inlet, where it is

vaporized.

The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column.

The separation of components is based on their boiling points and interactions with the

stationary phase of the column.

As each component elutes from the column, it enters the mass spectrometer.

In the MS, the molecules are ionized (commonly by electron impact), and the resulting ions

are separated based on their mass-to-charge ratio (m/z).

The resulting mass spectrum provides a molecular fingerprint of the compound, allowing for

its identification by comparing the fragmentation pattern to spectral libraries. The retention

time from the GC provides an additional layer of identification.

b. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment

of atoms within a molecule.

Sample Preparation:

Approximately 5-25 mg of Cyclopentyl Phenylacetate is dissolved in a deuterated solvent

(e.g., CDCl₃) in a small vial.

The solution is filtered through a small plug of glass wool in a Pasteur pipette directly into a

clean, dry NMR tube to remove any particulate matter.
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The final volume of the sample in the NMR tube should be approximately 0.6-0.7 mL.

A small amount of a reference standard, such as tetramethylsilane (TMS), is typically added

to the solvent to provide a reference point for the chemical shifts.

Analysis:

The NMR tube is placed in the spectrometer's probe.

The magnetic field is "shimmed" to achieve maximum homogeneity.

The NMR experiment (e.g., ¹H, ¹³C) is run, acquiring the free induction decay (FID).

A Fourier transform is applied to the FID to obtain the NMR spectrum. Analysis of the

chemical shifts, integration, and coupling patterns allows for the elucidation of the molecular

structure.

c. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Sample Preparation (Neat Liquid):

A drop of Cyclopentyl Phenylacetate is placed directly onto the surface of a salt plate (e.g.,

NaCl or KBr).

A second salt plate is placed on top to create a thin liquid film between the plates.

The "sandwich" of salt plates is then placed in the sample holder of the IR spectrometer.

Analysis:

A background spectrum of the empty spectrometer is first recorded.

The sample is then scanned with infrared radiation.
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The resulting IR spectrum shows absorption bands at specific wavenumbers, which

correspond to the vibrational frequencies of the functional groups present in the molecule

(e.g., C=O stretch of the ester, C-O stretch, aromatic C-H bends).

Visualization
The following diagram illustrates a logical workflow for the physicochemical characterization of

a liquid organic compound like Cyclopentyl Phenylacetate.
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b14743938?utm_src=pdf-body-img
https://www.benchchem.com/product/b14743938?utm_src=pdf-custom-synthesis
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-do-you-calculate-the-density-of-a-liquid/
https://www.benchchem.com/product/b14743938#what-are-the-physicochemical-properties-of-cyclopentyl-phenylacetate
https://www.benchchem.com/product/b14743938#what-are-the-physicochemical-properties-of-cyclopentyl-phenylacetate
https://www.benchchem.com/product/b14743938#what-are-the-physicochemical-properties-of-cyclopentyl-phenylacetate
https://www.benchchem.com/product/b14743938#what-are-the-physicochemical-properties-of-cyclopentyl-phenylacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14743938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

